Cas no 1024308-68-6 (3-(2,6-Dichlorophenyl)-5-methyl-N-[4-[3-(trifluoromethyl)phenoxy]phenyl]-1,2-oxazole-4-carboxamide)

• Product Name: 3-(2,6-Dichlorophenyl)-5-methyl-N-[4-[3-(trifluoromethyl)phenoxy]phenyl]-1,2-oxazole-4-carboxamide
• CAS No: 1024308-68-6
• MF: C₂₄H₁₅Cl₂F₃N₂O₃
• MW: 507.288714647293
• MDL: MFCD00245948
• CID: 4677222
• Update Time: 2025-06-15

3-(2,6-Dichlorophenyl)-5-methyl-N-[4-[3-(trifluoromethyl)phenoxy]phenyl]-1,2-oxazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-dichlorophenyl)-5-methyl-N-[4-[3-(trifluoromethyl)phenoxy]phenyl]-1,2-oxazole-4-carboxamide
• (3-(2,6-DICHLOROPHENYL)-5-METHYLISOXAZOL-4-YL)-N-(4-(3-(TRIFLUOROMETHYL)PHENOXY)PHENYL)FORMAMIDE
• 3-(2,6-dichlorophenyl)-5-methyl-N-{4-[3-(trifluoromethyl)phenoxy]phenyl}-1,2-oxazole-4-carboxamide
• 3-(2,6-Dichlorophenyl)-5-methyl-N-[4-[3-(trifluoromethyl)phenoxy]phenyl]-1,2-oxazole-4-carboxamide

• MDL： MFCD00245948
• Inchi： 1S/C24H15Cl2F3N2O3/c1-13-20(22(31-34-13)21-18(25)6-3-7-19(21)26)23(32)30-15-8-10-16(11-9-15)33-17-5-2-4-14(12-17)24(27,28)29/h2-12H,1H3,(H,30,32)
• InChI Key： IKJYZBQEVWBVLP-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C(C(NC2C=CC(=CC=2)OC2=CC=CC(C(F)(F)F)=C2)=O)=C(C)ON=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 683
• Topological Polar Surface Area: 64.4

Additional information on 3-(2,6-Dichlorophenyl)-5-methyl-N-[4-[3-(trifluoromethyl)phenoxy]phenyl]-1,2-oxazole-4-carboxamide

Comprehensive Analysis of 3-(2,6-Dichlorophenyl)-5-methyl-N-[4-[3-(trifluoromethyl)phenoxy]phenyl]-1,2-oxazole-4-carboxamide (CAS No. 1024308-68-6)

3-(2,6-Dichlorophenyl)-5-methyl-N-[4-[3-(trifluoromethyl)phenoxy]phenyl]-1,2-oxazole-4-carboxamide, with the CAS number 1024308-68-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique oxazole-carboxamide core, which is known for its versatility in drug design and material science. The presence of dichlorophenyl and trifluoromethylphenoxy groups enhances its potential for binding to biological targets, making it a subject of interest for researchers exploring novel therapeutic agents.

In recent years, the demand for heterocyclic compounds like 3-(2,6-Dichlorophenyl)-5-methyl-N-[4-[3-(trifluoromethyl)phenoxy]phenyl]-1,2-oxazole-4-carboxamide has surged due to their applications in crop protection and drug discovery. The compound's structural complexity allows it to interact with enzymes and receptors in ways that simpler molecules cannot, offering opportunities for innovation in precision agriculture and personalized medicine. Researchers are particularly intrigued by its potential to address challenges such as pest resistance and antibiotic resistance, which are hot topics in both academic and industrial circles.

The synthesis of CAS 1024308-68-6 involves multi-step organic reactions, including amide coupling and oxazole ring formation. These processes require careful optimization to ensure high yield and purity, which are critical for its intended applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize the compound, ensuring compliance with regulatory standards. The growing interest in green chemistry has also prompted researchers to explore eco-friendly synthetic routes for this molecule, aligning with global sustainability goals.

From a commercial perspective, 3-(2,6-Dichlorophenyl)-5-methyl-N-[4-[3-(trifluoromethyl)phenoxy]phenyl]-1,2-oxazole-4-carboxamide is often discussed in the context of intellectual property and patent landscapes. Companies investing in agrochemical innovation and pharmaceutical development are keen to understand its competitive advantages and potential market impact. Searches for terms like "oxazole derivatives in agriculture" and "trifluoromethylphenoxy compounds in drug design" reflect the compound's relevance in these fields.

In conclusion, CAS 1024308-68-6 represents a fascinating intersection of chemistry, biology, and technology. Its unique structure and functional groups make it a valuable candidate for addressing some of the most pressing challenges in modern science. As research continues to uncover new applications, this compound is poised to play a pivotal role in shaping the future of sustainable agriculture and healthcare innovation.